Cas no 941998-26-1 (N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide)

• Product name: N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide
• CAS No: 941998-26-1
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5502176

N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-(4-phenoxyphenyl)oxamide
• N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide

• Inchi： 1S/C19H20N2O3/c22-18(20-14-6-4-5-7-14)19(23)21-15-10-12-17(13-11-15)24-16-8-2-1-3-9-16/h1-3,8-14H,4-7H2,(H,20,22)(H,21,23)
• InChI Key： PGNONVIZXKQQRK-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1=CC=C(OC2=CC=CC=C2)C=C1)=O

Additional information on N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide

Recent Advances in the Study of N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide (CAS: 941998-26-1)

The compound N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide (CAS: 941998-26-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary studies suggest that N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide exhibits selective binding affinity towards certain protein targets, making it a candidate for the development of targeted therapies. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its potential interactions with enzymes and receptors involved in inflammatory and oncogenic processes. These findings are particularly relevant for the design of next-generation small-molecule inhibitors.

In addition to its biological activity, significant progress has been made in the synthetic chemistry of this compound. Recent publications have reported improved synthetic routes that enhance yield and purity, addressing previous challenges in large-scale production. The optimization of reaction conditions, including the use of novel catalysts and green chemistry principles, has been a focal point. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacokinetic and toxicological evaluations of N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide have also been a subject of recent research. Early-stage in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. While the compound demonstrates favorable bioavailability, ongoing studies are investigating its potential side effects and long-term safety. These data are essential for determining its suitability as a lead compound in drug development pipelines.

Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of basic research findings into applied therapeutics. Several patent applications related to derivatives and formulations of N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide have been filed, underscoring its commercial potential. These developments highlight the compound's versatility and its applicability across multiple therapeutic areas, including oncology, immunology, and neurology.

In conclusion, the recent research on N-cyclopentyl-N'-(4-phenoxyphenyl)ethanediamide (CAS: 941998-26-1) underscores its potential as a valuable tool in chemical biology and drug discovery. The integration of multidisciplinary approaches has facilitated a deeper understanding of its properties and applications. As the field progresses, continued exploration of this compound is expected to yield novel insights and therapeutic opportunities, positioning it as a promising candidate for future pharmaceutical development.